Cas no 1806579-46-3 (3-Propionyl-2-(trifluoromethoxy)mandelic acid)
3-Propionyl-2-(trifluoromethoxy)mandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Propionyl-2-(trifluoromethoxy)mandelic acid
-
- Inchi: 1S/C12H11F3O5/c1-2-8(16)6-4-3-5-7(9(17)11(18)19)10(6)20-12(13,14)15/h3-5,9,17H,2H2,1H3,(H,18,19)
- InChI Key: YIGDEKTVUYEHQX-UHFFFAOYSA-N
- SMILES: FC(OC1C(C(CC)=O)=CC=CC=1C(C(=O)O)O)(F)F
Computed Properties
- Exact Mass: 292.05585793 g/mol
- Monoisotopic Mass: 292.05585793 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 83.8
- Molecular Weight: 292.21
3-Propionyl-2-(trifluoromethoxy)mandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015027782-250mg |
3-Propionyl-2-(trifluoromethoxy)mandelic acid |
1806579-46-3 | 97% | 250mg |
489.60 USD | 2021-06-17 | |
| Alichem | A015027782-500mg |
3-Propionyl-2-(trifluoromethoxy)mandelic acid |
1806579-46-3 | 97% | 500mg |
798.70 USD | 2021-06-17 | |
| Alichem | A015027782-1g |
3-Propionyl-2-(trifluoromethoxy)mandelic acid |
1806579-46-3 | 97% | 1g |
1,460.20 USD | 2021-06-17 |
3-Propionyl-2-(trifluoromethoxy)mandelic acid Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 3-Propionyl-2-(trifluoromethoxy)mandelic acid
Recent Advances in the Study of 3-Propionyl-2-(trifluoromethoxy)mandelic acid (CAS: 1806579-46-3)
In recent years, the compound 3-Propionyl-2-(trifluoromethoxy)mandelic acid (CAS: 1806579-46-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethoxy and propionyl functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.
One of the key areas of research has been the optimization of synthetic routes for 3-Propionyl-2-(trifluoromethoxy)mandelic acid. Recent publications have highlighted novel catalytic methods that improve yield and purity, addressing previous challenges in large-scale production. These advancements are critical for facilitating further preclinical and clinical studies, ensuring a reliable supply of the compound for research purposes.
Pharmacological investigations have revealed that 3-Propionyl-2-(trifluoromethoxy)mandelic acid exhibits notable anti-inflammatory and analgesic properties. In vitro and in vivo studies have demonstrated its ability to modulate key inflammatory pathways, such as the NF-κB and COX-2 signaling cascades. These findings suggest potential applications in treating chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.
Moreover, recent research has explored the compound's potential as a central nervous system (CNS) agent. Preliminary data indicate that 3-Propionyl-2-(trifluoromethoxy)mandelic acid may cross the blood-brain barrier and exhibit neuroprotective effects. This has sparked interest in its use for neurodegenerative disorders, including Alzheimer's and Parkinson's diseases, although further studies are needed to elucidate its precise mechanisms and efficacy.
In addition to its therapeutic potential, the safety profile of 3-Propionyl-2-(trifluoromethoxy)mandelic acid has been a focus of recent studies. Toxicological assessments have shown favorable results, with low cytotoxicity and minimal adverse effects observed in animal models. These findings support its candidacy for further development as a pharmaceutical agent, though comprehensive clinical trials will be essential to confirm its safety in humans.
In conclusion, the latest research on 3-Propionyl-2-(trifluoromethoxy)mandelic acid (CAS: 1806579-46-3) underscores its multifaceted potential in drug discovery and development. From its optimized synthesis to its promising pharmacological properties, this compound represents a valuable candidate for addressing unmet medical needs. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications, paving the way for its potential therapeutic use.
1806579-46-3 (3-Propionyl-2-(trifluoromethoxy)mandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)